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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzaldehyde

Cat. No.: B189313

An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methoxybenzaldehyde

This guide provides a comprehensive overview of the core physical properties of 5-Bromo-2-
methoxybenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. It includes tabulated quantitative data, detailed experimental protocols, and
logical diagrams to facilitate a deeper understanding of this versatile chemical compound.

Core Physical and Chemical Properties

5-Bromo-2-methoxybenzaldehyde is an aromatic organic compound that serves as a key
intermediate and building block in the synthesis of pharmaceuticals, agrochemicals, and other
fine chemicals.[1][2][3] Its chemical structure, featuring a benzaldehyde ring substituted with a
bromine atom and a methoxy group, imparts specific reactivity and physical characteristics.[2]
The aldehyde group is a site for nucleophilic addition, while the bromine atom allows for
various cross-coupling reactions.

Data Presentation: Summary of Physical Properties

The following table summarizes the key quantitative physical and chemical properties of 5-
Bromo-2-methoxybenzaldehyde.
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Property Value Citations
5-bromo-2-

IUPAC Name [11[41[5]
methoxybenzaldehyde
5-Bromo-2-anisaldehyde, 5-
Bromo-o-anisaldehyde, 2-

Synonyms [21[31[5]
Methoxy-5-
bromobenzaldehyde

CAS Number 25016-01-7 [LI[31[6]1[7]

Molecular Formula CsH7BrO:z [21[3]1[4][6]

Molecular Weight 215.05 g/mol [3][4]6]
White to light yellow crystalline

Appearance ) [L12]131[7118]
powder or solid

Melting Point 112.5-119°C [6I[71(8][9][10]

Boiling Point ~289.1 °C
Sparingly soluble in water;
Soluble in organic solvents

Solubility such as ethanol, [11121171

dichloromethane, and

chloroform.

Synthesis and Characterization Workflow

The logical flow for synthesizing and subsequently characterizing the physical properties of 5-

Bromo-2-methoxybenzaldehyde is crucial for ensuring sample purity and identity.
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Caption: Workflow for the synthesis and physical characterization.

Experimental Protocols

Detailed methodologies for determining the key physical properties are provided below. These
protocols are standard for organic solids and liquids and are applicable to 5-Bromo-2-
methoxybenzaldehyde.

Melting Point Determination

The melting point provides a criterion for purity; pure crystalline solids exhibit a sharp melting
range (typically 0.5-1.0°C). Impurities tend to depress and broaden the melting point range.[11]
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Methodology (Capillary Tube Method):

o Sample Preparation: A small amount of finely powdered, dry 5-Bromo-2-
methoxybenzaldehyde is introduced into a capillary tube, which is sealed at one end.[11]
[12] The tube is tapped gently to pack the solid to a height of 1-2 mm.[12][13]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[11] This assembly is placed in a heating bath (e.g., Thiele
tube with mineral oil) or a calibrated melting point apparatus.[12]

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C
per minute, especially when approaching the expected melting point.[13]

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample has completely melted.
[12][14] The melting point is reported as the range T1-T2.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[15][16]

Methodology (Micro Boiling Point/Capillary Method):

o Sample Preparation: A few drops of the substance (if in liquid form, or melted) are placed in
a small fusion tube.[15][17] A smaller capillary tube, sealed at one end, is inverted and
placed inside the fusion tube with its open end submerged in the liquid.[15][18]

o Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube or an aluminum block heater.[15][17]

o Heating and Observation: The apparatus is heated gently.[15] As the temperature rises, air
trapped in the inverted capillary will bubble out. The heating continues until a rapid and
continuous stream of bubbles emerges from the capillary tip.[15]

» Data Recording: The heat source is then removed. The temperature at which the bubbling
stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[18]
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Solubility Testing

Solubility tests provide information about the polarity and the presence of certain functional
groups in a molecule.[19][20]

Methodology:

» Solvent Selection: A range of solvents with varying polarities is used, typically starting with
water, followed by common organic solvents.

e Procedure:

o

Place approximately 10-25 mg of 5-Bromo-2-methoxybenzaldehyde into a small test
tube.[20][21]

o Add 0.5-1.0 mL of the chosen solvent (e.g., water, ethanol, dichloromethane) in portions.
[22][23]

o Shake the tube vigorously after each addition and observe if the solid dissolves to form a
homogeneous solution.[21][22]

o Record the substance as soluble, sparingly soluble, or insoluble.
o Acid-Base Solubility (for functional group indication):

o If the compound is insoluble in water, its solubility can be tested in 5% NaOH and 5% HCI
agueous solutions.[19][22] Solubility in these reagents can indicate the presence of acidic
or basic functional groups, respectively.[20]

Logical Relationships in Synthesis

5-Bromo-2-methoxybenzaldehyde is commonly synthesized via the electrophilic bromination
of 2-methoxybenzaldehyde. This relationship is a foundational concept for researchers working
with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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